Cas no 872854-76-7 (N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872854-76-7
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 5986383
• PubChem ID: 7162329
• Update Time: 2025-06-03

N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• N-(3,4-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• F2001-0352
• N-(3,4-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
• 872854-76-7
• N-(3,4-dimethylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• AKOS024619249

• Inchi： 1S/C24H25N3O3/c1-16-9-10-18(13-17(16)2)25-24(30)23(29)20-14-27(21-8-4-3-7-19(20)21)15-22(28)26-11-5-6-12-26/h3-4,7-10,13-14H,5-6,11-12,15H2,1-2H3,(H,25,30)
• InChI Key： DZEGJCQOAZBPNA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 403.18959167g/mol
• Monoisotopic Mass: 403.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3,4-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Comprehensive Analysis of N-(3,4-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872854-76-7)

In the realm of organic chemistry and pharmaceutical research, N-(3,4-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872854-76-7) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to a class of indole derivatives, which are widely studied for their diverse biological activities. The presence of both pyrrolidine and acetamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 872854-76-7 incorporates a 1H-indole core, a heterocyclic aromatic system known for its prevalence in natural products and pharmaceuticals. The substitution pattern, including the 3,4-dimethylphenyl group and the 2-oxo-2-(pyrrolidin-1-yl)ethyl side chain, contributes to its distinct chemical properties. Researchers have been particularly interested in how these functional groups influence the compound's solubility, stability, and interaction with biological targets. Recent studies have highlighted the potential of similar indole acetamides in modulating specific enzymatic pathways, which aligns with current trends in precision medicine and targeted therapy.

One of the most frequently asked questions about N-(3,4-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide revolves around its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, including amide coupling and N-alkylation strategies, which are well-documented in the literature. Optimizing these synthetic routes is a hot topic among chemists, especially those focused on green chemistry and atom economy. Additionally, the compound's physicochemical properties, such as its melting point, logP value, and hydrogen bonding capacity, are critical for understanding its behavior in various environments.

From a pharmacological perspective, CAS No. 872854-76-7 has shown promise in preliminary screenings for its interaction with G-protein-coupled receptors (GPCRs), a major class of drug targets. This aligns with the growing interest in GPCR modulation as a therapeutic strategy for conditions ranging from neurological disorders to metabolic diseases. The compound's indole-3-acetamide scaffold is structurally similar to several known bioactive molecules, which further supports its potential utility. However, comprehensive in vitro and in vivo studies are still needed to fully elucidate its mechanism of action and therapeutic window.

In the context of drug design, the pyrrolidin-1-yl moiety in 872854-76-7 is noteworthy due to its ability to enhance blood-brain barrier (BBB) penetration, a desirable trait for central nervous system (CNS) therapeutics. This feature has sparked discussions in online forums and research communities about the compound's applicability in neurodegenerative disease research, such as Alzheimer's and Parkinson's. Moreover, the integration of computational chemistry tools, like molecular docking and QSAR modeling, has accelerated the exploration of its structure-activity relationships (SAR).

Another area of interest is the compound's potential role in cancer research. Indole derivatives are known to exhibit antiproliferative effects against various cancer cell lines, and N-(3,4-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide is no exception. Early-stage investigations suggest that it may interfere with cell cycle regulation and apoptosis signaling, topics that are highly searched in academic and medical databases. These findings position the compound as a valuable scaffold for developing novel small-molecule inhibitors.

From a commercial standpoint, the availability of CAS No. 872854-76-7 is limited to specialized chemical suppliers, reflecting its niche status in the research community. Researchers often inquire about its purity specifications, storage conditions, and handling protocols, which are essential for reproducible experimental results. The compound's stability under various pH conditions and its compatibility with common solvents are also frequently discussed topics in laboratory settings.

In summary, N-(3,4-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide represents a fascinating case study in the intersection of medicinal chemistry and drug discovery. Its structural complexity, combined with its potential biological activities, makes it a subject of ongoing research. As the scientific community continues to explore its applications, this compound may well emerge as a key player in the development of next-generation therapeutics, particularly in areas like CNS disorders and oncology. Future studies will undoubtedly shed more light on its full potential and limitations.